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Compound of Interest

Compound Name:
N-(2-Chloro-3-hydroxypyridin-4-

yl)pivalamide

Cat. No.: B1320945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, and chemical

data for N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide (CAS No. 1021339-26-3). Due to the

limited availability of public research data, this document primarily summarizes information from

supplier safety data sheets and publicly accessible patent literature. Currently, detailed

experimental protocols for biological assays and elucidated signaling pathways involving this

specific compound are not extensively published.

Chemical and Physical Properties
N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide is a halogenated heterocyclic compound. A

summary of its key chemical identifiers and properties is provided below.
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Property Value Reference

CAS Number 1021339-26-3 [1][2]

Molecular Formula C₁₀H₁₃ClN₂O₂ [1][2]

Molecular Weight 228.68 g/mol [1][2]

MDL Number MFCD10574975 [1]

Appearance Solid (form not specified)

Storage Room temperature [2]

Safety Data Sheet (SDS) Summary
The following tables summarize the key safety information derived from the Safety Data Sheet

provided by Matrix Scientific. It is important to note that the toxicological properties of this

product have not been fully investigated.

Hazard Identification
Hazard Statement GHS Classification

May cause an allergic skin reaction Skin Sensitization, Category 1

Causes serious eye irritation Eye Irritation, Category 2A

Irritant Not specified

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move victim to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Skin Contact

Gently and thoroughly wash the affected area

with running water and non-abrasive soap.

Cover the affected area with an emollient. Seek

medical attention. Wash contaminated clothing

before reusing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion
May be harmful by ingestion. Seek medical

attention.

Handling and Storage
Aspect Recommendation

Handling

Avoid prolonged exposure. Do not get in eyes,

on skin, or on clothing. Use only in a chemical

fume hood. Wear protective safety goggles,

chemical-resistant gloves, and protective

clothing.

Storage
Keep container tightly closed. Store in a cool,

dry, well-ventilated place.

Personal Protection
Protection Type Specification

Eye/Face Protection Protective safety goggles.

Hand Protection Chemical-resistant gloves.

Body Protection Protective clothing and chemical-resistant boots.

Respiratory Protection Use in a chemical fume hood.
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Experimental Information
Detailed, peer-reviewed experimental protocols for the synthesis and biological evaluation of N-
(2-Chloro-3-hydroxypyridin-4-yl)pivalamide are not readily available in the public domain.

The primary source of information regarding its synthesis is found within patent literature.

Synthesis Workflow
The synthesis of N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide, as inferred from related

chemical literature, would likely involve the amidation of a corresponding aminopyridine

precursor. A generalized, hypothetical workflow is presented below. It is crucial to consult the

specific patent (US2011/0028467 A1) for the detailed experimental procedure.

Starting Materials

Reaction Step

Work-up & Purification

Final Product

4-Amino-2-chloro-3-hydroxypyridine

Amidation Reaction
(in a suitable solvent, e.g., DCM, THF)

(with a base, e.g., Triethylamine, Pyridine)

Pivaloyl chloride or Pivalic anhydride

Aqueous work-up
(e.g., wash with water, brine)

Purification
(e.g., Column chromatography, Recrystallization)

N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide
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Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for N-(2-Chloro-3-hydroxypyridin-4-yl)pivalamide.

Biological Activity and Signaling Pathways
There is currently no publicly available information detailing the specific biological activity,

mechanism of action, or associated signaling pathways for N-(2-Chloro-3-hydroxypyridin-4-
yl)pivalamide. This compound is listed in a patent (US2011/0028467 A1), suggesting it may

have been investigated for a particular biological application, but the specific details are not

disclosed in readily accessible sources. Researchers interested in this compound should

consult the full patent documentation for any disclosed biological data or intended use.

Logical Relationship for Further Research
The logical progression for further investigation of this compound would involve a series of

standard preclinical research steps.
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Synthesis and Structural Confirmation
(e.g., NMR, Mass Spec, X-ray crystallography)

In vitro Biological Screening
(Target identification, Enzyme/Receptor binding assays)

Cell-based Assays
(Functional activity, Cytotoxicity)

Mechanism of Action Studies
(Signaling pathway analysis, Target engagement)

In vivo Animal Models
(Efficacy, Pharmacokinetics, Toxicology)

Lead Optimization

Click to download full resolution via product page

Caption: Standard workflow for the preclinical development of a novel chemical entity.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete or exhaustive overview of all available data. It is essential to consult the original

Safety Data Sheet and any cited literature for complete and accurate information. The user

assumes all responsibility for the safe handling and use of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pivalamide-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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